Cas no 936493-29-7 (3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester)

• Product Name: 3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
• CAS No: 936493-29-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 802379
• PubChem ID: 45119611
• Update Time: 2025-04-19

3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
• DTXSID901222179
• Methyl 2,2,4,4-tetramethyloxazolidine-3-carboxylate
• 936493-29-7
• Methyl 2,2,4,4-tetramethyl-3-oxazolidinecarboxylate

• Inchi： 1S/C9H17NO3/c1-8(2)6-13-9(3,4)10(8)7(11)12-5/h6H2,1-5H3
• InChI Key： LHDMMLLKIVJHME-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(C(=O)OC)C1(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.8Ų